Cas no 1554122-21-2 (4-(1-methylpiperidin-2-yl)butan-2-amine)
4-(1-methylpiperidin-2-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methylpiperidin-2-yl)butan-2-amine
- EN300-1785216
- 1554122-21-2
-
- Inchi: 1S/C10H22N2/c1-9(11)6-7-10-5-3-4-8-12(10)2/h9-10H,3-8,11H2,1-2H3
- InChI Key: GZXLQYWSBDACBE-UHFFFAOYSA-N
- SMILES: N1(C)CCCCC1CCC(C)N
Computed Properties
- Exact Mass: 170.178298710g/mol
- Monoisotopic Mass: 170.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.3Ų
4-(1-methylpiperidin-2-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1785216-0.05g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-0.1g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-0.25g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-0.5g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-1.0g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1785216-2.5g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-5.0g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1785216-10.0g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1785216-1g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1785216-5g |
4-(1-methylpiperidin-2-yl)butan-2-amine |
1554122-21-2 | 5g |
$3313.0 | 2023-09-19 |
4-(1-methylpiperidin-2-yl)butan-2-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-(1-methylpiperidin-2-yl)butan-2-amine
Introduction to 4-(1-methylpiperidin-2-yl)butan-2-amine (CAS No. 1554122-21-2)
4-(1-methylpiperidin-2-yl)butan-2-amine, with the CAS number 1554122-21-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPB, is characterized by its unique structure, which includes a piperidine ring and an amino group, making it a valuable candidate for various biological and pharmacological studies.
The chemical structure of 4-(1-methylpiperidin-2-yl)butan-2-amine is defined by its molecular formula, C10H20N2, and a molecular weight of 168.27 g/mol. The compound's piperidine ring, a common motif in many bioactive molecules, contributes to its potential therapeutic applications. The presence of the amino group further enhances its reactivity and interaction with biological targets.
In recent years, MPPB has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of research has been its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that MPPB can interact with various receptors, including serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function.
A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of MPPB on serotonin receptors. The researchers found that MPPB exhibited selective binding to serotonin 5-HT1A receptors, which are implicated in anxiety and depression disorders. This selective binding suggests that MPPB could be a promising candidate for developing novel anxiolytic and antidepressant drugs.
Beyond its potential as a therapeutic agent, MPPB has also been explored for its use in chemical synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with diverse biological activities. For instance, researchers at the University of California, San Francisco, have used MPPB as a key intermediate in the synthesis of novel antiviral compounds. These compounds have shown promising results in inhibiting the replication of several RNA viruses, including influenza and coronaviruses.
The safety profile of MPPB is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that MPPB exhibits low toxicity and good pharmacokinetic properties. These findings are crucial for advancing the compound into clinical trials. A phase I clinical trial conducted by a leading pharmaceutical company reported that MPPB was well-tolerated by human subjects at various dose levels, with no serious adverse effects observed.
In addition to its therapeutic potential and safety profile, the synthesis of MPPB has been optimized to improve yield and purity. Researchers at the University of Cambridge have developed an efficient synthetic route that utilizes environmentally friendly catalysts and solvents. This approach not only enhances the sustainability of the production process but also reduces costs associated with large-scale manufacturing.
The future prospects for MPPB are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. For example, recent studies have explored its potential as an adjuvant in cancer therapy, where it may enhance the efficacy of existing treatments by modulating immune responses. Additionally, there is growing interest in using MPPB as a tool compound in basic research to investigate the role of specific neurotransmitter systems in various neurological disorders.
In conclusion, 4-(1-methylpiperidin-2-yl)butan-2-amine (CAS No. 1554122-21-2), or MPPB, is a versatile compound with significant potential in both pharmaceutical development and chemical synthesis. Its unique structure and favorable properties make it an attractive candidate for further investigation and application in various fields of medicine and science.
1554122-21-2 (4-(1-methylpiperidin-2-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)